Cas no 50594-76-8 (Phenol, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-)

• Product Name: Phenol, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-
• CAS No: 50594-76-8
• MF: C₁₃H₈ClF₃O₂
• MW: 288.649633407593
• CID: 364565
• PubChem ID: 12906260
• Update Time: 2025-04-19

Phenol, 3-[2-chloro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-
• 3-[2-chloro-4-(trifluoromethyl)phenoxy]phenol
• NS00007315
• SCHEMBL8749364
• DTXSID80512651
• 50594-76-8
• 3-(o-chloro-p-trifluoromethyl-phenoxy)-phenol

• Inchi： 1S/C13H8ClF3O2/c14-11-6-8(13(15,16)17)4-5-12(11)19-10-3-1-2-9(18)7-10/h1-7,18H
• InChI Key： OFKVNZMFVOPTAR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 288.01654
• Monoisotopic Mass: 288.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46